Cas no 1193-61-9 (1-Propanone,1-(1H-pyrrol-3-yl)-)

• Product Name: 1-Propanone,1-(1H-pyrrol-3-yl)-
• CAS No: 1193-61-9
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 215502
• PubChem ID: 255662
• Update Time: 2025-04-19

1-Propanone,1-(1H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(1H-pyrrol-3-yl)-
• AKOS013058953
• 1193-61-9
• 1-(1h-pyrrol-3-yl)propan-1-one
• NSC-81354
• SCHEMBL12638827
• DTXSID70922927
• CCG-40442
• NSC81354

• Inchi： 1S/C7H9NO/c1-2-7(9)6-3-4-8-5-6/h3-5,8H,2H2,1H3
• InChI Key： RSPXQTWHPQFCDQ-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CNC=1

Computed Properties

• Exact Mass: 122.06064
• Monoisotopic Mass: 123.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Density: 1.063
• Boiling Point: 244.8°Cat760mmHg
• Flash Point: 108.1°C
• Refractive Index: 1.522
• PSA: 29.96
• LogP: 1.60740